Cas no 714247-81-1 (1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one
• CAS No: 714247-81-1
• MF: C₁₇H₁₆ClN₃O₄S
• MW: 393.844641685486
• CID: 5420186
• Update Time: 2025-06-08

1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[5-(2-chloro-4-nitrophenyl)furan-2-carbothioyl]piperazin-1-yl]ethanone
• Ethanone, 1-[4-[[5-(2-chloro-4-nitrophenyl)-2-furanyl]thioxomethyl]-1-piperazinyl]-
• 1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C17H16ClN3O4S/c1-11(22)19-6-8-20(9-7-19)17(26)16-5-4-15(25-16)13-3-2-12(21(23)24)10-14(13)18/h2-5,10H,6-9H2,1H3
• InChI Key： LSURAQPKUHFPIS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C(C2=CC=C(C3=CC=C([N+]([O-])=O)C=C3Cl)O2)=S)CC1)C

Additional information on 1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one

Introduction to 1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one (CAS No. 714247-81-1)

1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one (CAS No. 714247-81-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a furan ring, a piperazine moiety, and a nitrophenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one is of particular interest due to its potential as a lead compound in drug discovery. The presence of the furan ring and the nitrophenyl group suggests that this compound may exhibit strong binding affinity to specific biological targets, such as enzymes or receptors. Additionally, the piperazine moiety, which is a common structural element in many pharmaceuticals, can enhance the compound's solubility and bioavailability.

Recent studies have explored the pharmacological properties of 1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one has also been investigated for its potential antiviral activity. Preliminary studies have indicated that this compound can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve interference with viral entry or replication processes within host cells. These findings suggest that this compound could be further developed into antiviral therapeutics.

In the realm of cancer research, 1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one has shown promise as an anticancer agent. In vitro and in vivo studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The selective cytotoxicity observed in these studies suggests that this compound may have a favorable therapeutic index, making it a valuable candidate for further preclinical and clinical evaluation.

The pharmacokinetic properties of 1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-yl}ethan-1-one have also been studied to assess its suitability for therapeutic use. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To further advance the development of 1-{4-5-(2-chloro-4-nitrophenyl)furan-2-carbothioylpiperazin-1-y l}ethan - 1 - one, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Structure-based drug design approaches are being employed to identify key functional groups that contribute to the compound's biological activity. These efforts aim to develop more potent derivatives with improved pharmacological profiles.

In conclusion, 1-{4-[5-(2-chloro - 4 - nitrophen yl)fur an - 2 - car both io ylp iper azin - 1 - yl]et han - 1 - one (CAS No. 714247 - 81 - 1) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in various disease areas. As research in this field continues to advance, it is anticipated that this compound will play a significant role in the development of novel therapeutics for inflammatory diseases, viral infections, and cancer.